N-(4-anilinophenyl)-N'-(3-pyridinylmethyl)thiourea

• IUPAC Name: 1-(4-anilinophenyl)-3-(pyridin-3-ylmethyl)thiourea
• InChI: InChI=1S/C19H18N4S/c24-19(21-14-15-5-4-12-20-13-15)23-18-10-8-17(9-11-18)22-16-6-2-1-3-7-16/h1-13,22H,14H2,(H2,21,23,24)
• InChI Key: JTMBWMSNMAKSKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C=C2)NC(=S)NCC3=CN=CC=C3
• Molecular Formula: C19H18N4S
• Molecular Weight: 334.4 g/mol

Description

N-(4-anilinophenyl)-N'-(3-pyridinylmethyl)thiourea, commonly known as PTU, is a chemical compound that has been extensively researched for its potential applications in various scientific fields. PTU is a thiourea derivative that has been found to possess a wide range of biological activities, including antithyroid, antitumor, and antiviral properties.

Mechanism of Action

The mechanism of action of PTU is not fully understood. However, it is believed to act by inhibiting the activity of the enzyme thyroperoxidase, which is involved in the synthesis of thyroid hormones. PTU has also been found to possess antioxidant properties, which may contribute to its antitumor and neuroprotective effects.
Biochemical and Physiological Effects:
PTU has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce the levels of thyroid hormones in the body, leading to its use in the treatment of hyperthyroidism. PTU has also been found to possess antitumor properties, with studies showing that it can inhibit the growth of various types of cancer cells. In addition, PTU has been found to possess antiviral properties, with studies showing that it can inhibit the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

PTU has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its biological activities can be easily measured using various assays. However, PTU also has some limitations. It is a toxic compound that can cause serious side effects if not used properly. In addition, its mechanism of action is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the research on PTU. One area of focus is the development of new drugs based on PTU for the treatment of various diseases. Another area of focus is the optimization of its use in the treatment of hyperthyroidism, cancer, and viral infections. Additionally, the mechanism of action of PTU needs to be further elucidated to fully understand its biological activities. Finally, the safety and toxicity of PTU need to be thoroughly investigated to ensure its safe use in various applications.

Synthesis Methods

PTU can be synthesized through a multi-step process involving the reaction of aniline with 3-bromomethylpyridine, followed by the reaction of the resulting intermediate compound with thiourea. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

PTU has been extensively studied for its potential applications in various scientific fields. Its antithyroid properties have been explored for the treatment of hyperthyroidism, while its antitumor and antiviral properties have been studied for the development of new drugs. PTU has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and multiple sclerosis.